Cas no 146062-58-0 (2-(5-(1-(Methoxymethoxy)ethyl)pyridin-2-yl)ethanol)

• Product Name: 2-(5-(1-(Methoxymethoxy)ethyl)pyridin-2-yl)ethanol
• CAS No: 146062-58-0
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 2086277
• Update Time: 2025-06-12

2-(5-(1-(Methoxymethoxy)ethyl)pyridin-2-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(5-(1-(Methoxymethoxy)ethyl)pyridin-2-yl)ethanol

• Inchi： 1S/C11H17NO3/c1-9(15-8-14-2)10-3-4-11(5-6-13)12-7-10/h3-4,7,9,13H,5-6,8H2,1-2H3
• InChI Key： DCYLRSYWXFRFOX-UHFFFAOYSA-N
• SMILES： O(COC)C(C)C1=CN=C(C=C1)CCO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-(5-(1-(Methoxymethoxy)ethyl)pyridin-2-yl)ethanol

Professional Introduction to Compound with CAS No. 146062-58-0 and Product Name: 2-(5-(1-(Methoxymethoxy)ethyl)pyridin-2-yl)ethanol

Compound with the CAS number 146062-58-0 and the product name 2-(5-(1-(Methoxymethoxy)ethyl)pyridin-2-yl)ethanol represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its complex pyridine-based structure, has garnered considerable attention due to its potential applications in drug discovery and molecular biology. The unique arrangement of functional groups, including the 1-(Methoxymethoxy)ethyl side chain and the pyridin-2-yl moiety, contributes to its distinctive chemical properties and reactivity, making it a valuable candidate for further exploration.

The synthesis of 2-(5-(1-(Methoxymethoxy)ethyl)pyridin-2-yl)ethanol involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The presence of the Methoxymethoxy group enhances the compound's solubility in various solvents, facilitating its use in a wide range of experimental protocols. This characteristic is particularly advantageous in pharmaceutical applications where solvent compatibility is a critical factor.

Recent research has highlighted the compound's potential in modulating biological pathways associated with inflammation and neurodegeneration. Studies have demonstrated that derivatives of this compound exhibit inhibitory effects on key enzymes such as kinases and phosphodiesterases, which are implicated in various diseases. The pyridin-2-yl moiety, known for its ability to interact with biological targets, plays a crucial role in mediating these effects. This has prompted further investigation into the compound's mechanism of action and its potential as a lead compound for drug development.

In addition to its pharmacological applications, 2-(5-(1-(Methoxymethoxy)ethyl)pyridin-2-yl)ethanol has shown promise in material science research. Its structural features make it a suitable candidate for designing novel polymers and coordination complexes with enhanced stability and functionality. The compound's ability to form stable complexes with metal ions has been explored in catalysis and sensing applications, demonstrating its versatility beyond traditional biomedical uses.

The latest advancements in computational chemistry have enabled more accurate predictions of the compound's properties and interactions. Molecular modeling studies have revealed insights into how the 1-(Methoxymethoxy)ethyl group influences the compound's binding affinity to biological targets. These findings are crucial for optimizing synthetic routes and designing analogs with improved efficacy. The integration of experimental data with computational methods has accelerated the discovery process, making compounds like 2-(5-(1-(Methoxymethoxy)ethyl)pyridin-2-yl)ethanol more accessible for practical applications.

Future research directions include exploring the compound's potential in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Preliminary studies suggest that it may interfere with pathological protein aggregation processes by modulating cholinergic signaling pathways. The development of novel therapeutic strategies for these conditions is highly dependent on identifying compounds that can effectively target disease-specific mechanisms without significant side effects.

The environmental impact of synthesizing and utilizing 146062-58-0 is also an area of growing interest. Efforts are being made to develop greener synthetic methods that minimize waste and reduce energy consumption. Sustainable chemistry principles are being applied to optimize reaction conditions, ensuring that the production of this compound is both efficient and environmentally friendly. This aligns with global efforts to promote sustainable practices in pharmaceutical manufacturing.

Collaborative research initiatives are further enhancing our understanding of this compound's potential applications. By combining expertise from various disciplines, including organic chemistry, biochemistry, and pharmacology, scientists are able to tackle complex challenges more effectively. These collaborative efforts are essential for translating laboratory discoveries into tangible benefits for society.

In conclusion, 146062-58-0 and its derivative 2-(5-(1-(Methoxymethoxy)ethyl)pyridin-2-yl)ethanol represent a significant advancement in chemical research with broad implications for drug development and material science. The unique structural features of these compounds contribute to their versatility, making them valuable tools for investigating biological processes and designing novel materials. Continued research efforts will undoubtedly uncover new applications and enhance our understanding of their mechanisms of action.